Cas no 2228796-93-6 (3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228796-93-6
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 6390058
• PubChem ID: 165652207
• Update Time: 2025-06-08

3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid
• 2228796-93-6
• EN300-1726801

• Inchi： 1S/C14H13NO3/c16-10-6-14(7-10,13(17)18)12-3-1-2-9-8-15-5-4-11(9)12/h1-5,8,10,16H,6-7H2,(H,17,18)
• InChI Key： UWCGTYZLICKUOD-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=CC=CC3C=NC=CC2=3)C1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid (CAS No: 2228796-93-6)

3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228796-93-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives, characterized by its unique structural framework that combines a cyclobutane ring with an isoquinoline moiety, further functionalized by a hydroxyl group and a carboxylic acid moiety. The intricate arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various research applications.

The structural composition of 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid encompasses several key features that contribute to its potential utility. The cyclobutane ring, a saturated cyclic hydrocarbon with four carbon atoms, introduces rigidity and stability to the molecule, which can be advantageous in drug design for enhancing binding affinity and metabolic stability. On the other hand, the isoquinoline moiety, a nitrogen-containing heterocycle, is well-known for its presence in numerous bioactive natural products and pharmaceuticals. Isoquinolines exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug discovery.

The presence of both a hydroxyl group and a carboxylic acid group in 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid adds further complexity and functionality to the molecule. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can enhance the molecule's solubility and binding affinity to biological targets. Carboxylic acids, on the other hand, can act as proton donors or acceptors, influencing the molecule's pKa value and its overall chemical reactivity. These functional groups can also serve as points for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid with greater precision. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential binding interactions between this compound and various biological targets. For instance, studies have suggested that the isoquinoline moiety may interact with enzymes involved in cancer pathways, while the cyclobutane ring could provide steric hindrance that enhances selectivity against off-target proteins.

In addition to computational studies, experimental investigations have also provided valuable insights into the pharmacological profile of 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid. In vitro assays have demonstrated that this compound exhibits promising cytotoxic effects against certain cancer cell lines. The mechanism of action appears to involve disruption of critical cellular processes such as DNA replication and cell cycle regulation. Furthermore, preliminary studies have indicated that 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid may possess anti-inflammatory properties by modulating the activity of key inflammatory signaling pathways.

The synthesis of 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid represents another area of interest within the chemical community. Given its complex structure, developing an efficient synthetic route has been a challenging yet rewarding endeavor. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis techniques, to construct the desired molecular framework. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also pave the way for large-scale production and further derivatization of this compound.

The potential applications of 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. Its unique structural features make it a versatile building block for designing novel compounds with tailored properties. For example, modifications to the hydroxyl or carboxylic acid groups could enhance its compatibility with polymers or surfaces, opening up possibilities in nanotechnology and coatings.

As research continues to uncover new aspects of 3-hydroxy-1-(isoquinolin-5-yl)cyclobutane-1-carboxylic acid, its significance in scientific endeavors is likely to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible benefits for society. The compound's journey from a synthetic target to a potential therapeutic agent exemplifies the dynamic interplay between structure-based drug design and mechanistic biology.

In conclusion,3-hydroxy-1-(isoquinolin-5-ytl)cyclobutane-l-carbonyl ic acld (CAS No: 2228796 - 93 - 6) stands as a testament to the ingenuity of modern chemical research. Its unique structural features combined with promising biological activities make it a compelling subject for further investigation. As our understanding of its properties evolves， so too will its potential applications， shaping the future landscape of pharmaceuticals and beyond.